Cas no 820-55-3 (Pentane, 1,1-dichloro-)
Pentane, 1,1-dichloro- structure
Product Name:Pentane, 1,1-dichloro-
CAS No:820-55-3
MF:C5H10Cl2
MW:141.038899898529
CID:699701
Update Time:2024-02-04
Pentane, 1,1-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 1,1-dichloro-
- 1,1-dichloro-n-pentane
- 1,1-dichloropentane
- 1,1-Dichlor-pentan
- dichloropentane
-
- Inchi: 1S/C5H10Cl2/c1-2-3-4-5(6)7/h5H,2-4H2,1H3
- InChI Key: PGEVTVXEERFABN-UHFFFAOYSA-N
- SMILES: C(Cl)(Cl)CCCC
Computed Properties
- Exact Mass: 140.01600
- Monoisotopic Mass: 140.016
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.0480
- Melting Point: -75.05°C (estimate)
- Boiling Point: 149.59°C (estimate)
- Refractive Index: 1.4320
- PSA: 0.00000
- LogP: 2.98030
Pentane, 1,1-dichloro- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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